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Compound of Interest

Compound Name: Metaescaline hydrochloride

Cat. No.: B593677

Essential Safety and Handling Guide for
Metaescaline Hydrochloride

This guide provides immediate, essential safety and logistical information for researchers,
scientists, and drug development professionals handling Metaescaline hydrochloride. The
following procedures are based on established best practices for handling potent, biologically
active research chemicals.

Disclaimer: No specific Safety Data Sheet (SDS) for Metaescaline hydrochloride was found.
The hazard information presented is based on its structural similarity to Mescaline
hydrochloride. It is imperative to treat this compound with extreme caution, assuming it may be
harmful if swallowed, and to prevent all direct contact.

Hazard Identification and Immediate Precautions

Metaescaline hydrochloride is an analytical reference standard, structurally classified as a
phenethylamine.[1] Due to its relation to Mescaline, it should be considered a potent compound
with potential psychoactive effects. The primary routes of exposure are inhalation, ingestion,
and skin or eye contact. All of these should be strictly avoided. The signal word "Warning" and
the hazard statement "H302 - Harmful if swallowed" are associated with the related compound
Mescaline hydrochloride.[2][3]

Personal Protective Equipment (PPE)
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A comprehensive PPE strategy is the primary defense against accidental exposure. All PPE
should be donned before handling the compound and disposed of as hazardous waste after
completion of the work.
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Body Part Protection Level Specifications Rationale
Provides a robust
o barrier against skin
Inner Glove: Nitrile.
contact. Double
Outer Glove: _
) ) gloving offers
Chemical-resistant N o
) o additional protection if
) (e.g., thicker nitrile or )
Hands Double Gloving the outer glove is
neoprene), powder-
) breached.[4] Gloves
free, with long cuffs to
should be changed
cover the gown's ) ) ]
immediately if
cuffs.[4][5] )
contaminated or torn.
[4]
Chemical splash
goggles conforming to
ANSI 787.1 Protects against
standards. A face accidental splashes to
Eyes & Face Full Coverage shield worn over the the eyes and face,
goggles is required which are primary
when there is arisk of  routes of exposure.[6]
splashes or aerosol
generation.[6]
Disposable, low-
permeability fabric Prevents
gown with a solid contamination of
Body Full Coverage

front, long sleeves,

and tight-fitting cuffs.
[4]

personal clothing and

skin.

As Needed (Risk-

Respiratory Based)
ase

For handling the solid
powder outside of a
certified fume hood or
if aerosolization is
possible, a NIOSH-
approved N95 or
higher-level respirator

is required.[6]

Protects against
inhalation of the
powdered compound,
which can lead to

systemic toxicity.
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: _ E

Property Value Source / Compound

Metaescaline hydrochloride[1]

Chemical Formula C12H19NOs « HCI 7]
) Metaescaline hydrochloride[1]
Molecular Weight 261.7 g/mol 7]
Purity >98% Metaescaline hydrochloride[1]
o Data for Mescaline
Acute Toxicity (Oral LD50) 800 mg/kg (mouse) )
hydrochloride[3]
Acute Toxicity (Intraperitoneal Data for Mescaline
132 mg/kg (rat) ]
LD50) hydrochloride[3]

Operational Plan for Handling Metaescaline
Hydrochloride

A systematic approach is essential to minimize exposure risk.

Experimental Protocol: Safe Handling Workflow

e Preparation:

o All work with Metaescaline hydrochloride, especially handling the solid form, must be
conducted in a designated area within a certified chemical fume hood.

o Clearly label the work area with the compound's identity and associated hazards.

o Assemble all necessary equipment (e.g., spatulas, weighing paper, vials, solvents) and
waste containers before starting.

o Don all required PPE as specified in the table above.

e Handling Solid Compound:

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.caymanchem.com/product/19927/metaescaline-(hydrochloride)
https://pubchem.ncbi.nlm.nih.gov/compound/86250379
https://www.caymanchem.com/product/19927/metaescaline-(hydrochloride)
https://pubchem.ncbi.nlm.nih.gov/compound/86250379
https://www.caymanchem.com/product/19927/metaescaline-(hydrochloride)
https://cdn.caymanchem.com/cdn/msds/11950m.pdf
https://cdn.caymanchem.com/cdn/msds/11950m.pdf
https://www.benchchem.com/product/b593677?utm_src=pdf-body
https://www.benchchem.com/product/b593677?utm_src=pdf-body
https://www.benchchem.com/product/b593677?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593677?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Perform all manipulations, including weighing and transferring, of solid Metaescaline
hydrochloride within the chemical fume hood to prevent inhalation of fine powders.

o Use tools like spatulas and weighing paper; avoid direct contact.

o Close the primary container immediately after use.

e Preparing Solutions:

o Add solvent to the solid compound slowly to avoid splashing.

o If sonication or vortexing is required, ensure the vial is securely capped.

e Post-Handling:

[e]

Decontaminate all work surfaces with an appropriate solvent (e.g., 70% ethanol) and
dispose of the cleaning materials as hazardous waste.

[e]

Remove outer gloves first and dispose of them within the fume hood.[4]

o

Remove remaining PPE in a designated area, avoiding cross-contamination.

[¢]

Wash hands thoroughly with soap and water after removing all PPE.[2]
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Caption: Safe handling workflow for Metaescaline hydrochloride.

Disposal Plan

1. Preparation

Designate & Label Work Area
(Chemical Fume Hood)

.

Assemble All Materials
(Chemicals, Glassware, Waste)

.

Don Full PPE
(Double Gloves, Gown, Goggles, Face Shield)

1
2. Handling (Insjde Fume Hood)

Weigh & Transfer Solid Compound

Prepare Solutions

3. Post-Handling

\4
Secure & Store Compound

Decontaminate Surfaces & Equipment

.

Segregate & Dispose of Waste

Doff PPE Correctly
Wash Hands Thoroughly

Click to download full resolution via product page

All materials contaminated with Metaescaline hydrochloride must be treated as hazardous

chemical waste.

Experimental Protocol: Waste Disposal

e Waste Segregation:

o Solid Waste: Includes unused solid compound, contaminated weighing paper, and any

material used for spill cleanup. Place these in a clearly labeled, sealed hazardous waste

container.
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o Liquid Waste: Includes unused solutions and solvent rinses from cleaning glassware.
Collect in a sealed, compatible hazardous waste container. Label with the full chemical
names of all contents.

o Contaminated PPE: All used gloves, gowns, and other disposable items must be collected
in a designated hazardous waste bag or container.[4]

o Sharps: Any contaminated needles or blades must be disposed of in a designated sharps
container for hazardous chemical waste.

e Disposal Procedure:
o Do not dispose of Metaescaline hydrochloride down the drain or in regular trash.[2]

o All waste must be disposed of through your institution's Environmental Health and Safety
(EHS) department or a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal.[8] Community
drug take-back programs may be an option for disposal if available.[9]
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Caption: Disposal decision plan for Metaescaline hydrochloride waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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